6,6-Difluorospiro[3.3]heptan-2-one

• IUPAC Name: 2,2-difluorospiro[3.3]heptan-6-one
• InChI: InChI=1S/C7H8F2O/c8-7(9)3-6(4-7)1-5(10)2-6/h1-4H2
• InChI Key: RPARDYRKGDLYST-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)CC12CC(C2)(F)F
• Molecular Formula: C7H8F2O
• Molecular Weight: 146.13 g/mol
• CAS RN: 2137641-05-3

Description

6,6-Difluorospiro[3.3]heptan-2-one is a chemical compound with the molecular formula C7H8F2O. It has a molecular weight of 146.14.

Synthesis Analysis

A convenient methodology for constructing the 6,6-difluorospiro[3.3]heptane scaffold, a conformationally restricted isostere of gem-difluorocycloalkanes, has been developed. A large array of novel 2-mono- and 2,2-difunctionalized 6,6-difluorospiro[3.3]heptane building blocks was obtained in multigram scale through the convergent synthesis strategy using a common synthetic intermediate – 1,1-bis(bromomethyl)-3,3-difluorocyclobutane.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H8F2O/c8-7(9)3-6(4-7)1-5(10)2-6/h1-4H2.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Advanced Building Blocks Synthesis

• Construction of the 6,6-Difluorospiro[3.3]heptane Scaffold : Researchers developed a methodology for constructing 6,6-difluorospiro[3.3]heptane, a conformationally restricted isostere of gem-difluorocycloalkanes. This involved the synthesis of various difluorospiro[3.3]heptane building blocks, demonstrating its utility in creating novel compounds for potential applications in drug discovery and chemistry (Olifir et al., 2020).

Novel Angular Spirocyclic Azetidines

• Synthesis of Angular Azaspiro[3.3]heptanes : The synthesis of various novel angular azaspiro[3.3]heptanes, including gem-difluoro and gem-dimethyl variants, was reported. This synthesis method is significant for creating building blocks that are applicable in drug discovery, particularly in the synthesis of compounds for medical libraries or individual preparative scales (Guerot et al., 2011).

Amino Acids Derivation

• Synthesis of Novel Amino Acids : The synthesis of 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid was achieved. These novel amino acids add to the family of sterically constrained amino acids, with applications in chemistry, biochemistry, and drug design (Radchenko et al., 2010).

Coordination with Transition Metal Centers

• Spirocyclic Ligands in Coordination Chemistry : Chalcogen-containing spirocycles like 2,6-dithiaspiro[3.3]heptane and its derivatives have been synthesized and characterized. These compounds are crucial as 'molecular rigid rods' for coordinating with transition metal centers, which could have applications in the development of new metal complexes (Petrukhina et al., 2005).

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H227, H315, H319, H335. Precautionary measures include P210, P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P370+P378, P403+P233, P403+P235, P405, P501.